2-Amino-1-[6-(trifluoromethyl)pyridin-3-yl]ethan-1-one hydrochloride

• IUPAC Name: 2-amino-1-[6-(trifluoromethyl)pyridin-3-yl]ethanone;hydrochloride
• InChI: InChI=1S/C8H7F3N2O.ClH/c9-8(10,11)7-2-1-5(4-13-7)6(14)3-12;/h1-2,4H,3,12H2;1H
• InChI Key: FYZAQKMMPMWHNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(=O)CN)C(F)(F)F.Cl
• Molecular Formula: C8H8ClF3N2O
• Molecular Weight: 240.61 g/mol

Description

2-Amino-1-[6-(trifluoromethyl)pyridin-3-yl]ethan-1-one hydrochloride is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is commonly known as TFEA hydrochloride and has been synthesized using different methods.

Mechanism Of Action

The mechanism of action of TFEA hydrochloride is not fully understood. However, it has been reported to inhibit the activity of histone acetyltransferases (HATs) and p300/CBP-associated factor (PCAF), which are involved in the regulation of gene expression. TFEA hydrochloride has also been reported to inhibit the activation of nuclear factor kappa B (NF-κB), which is a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
TFEA hydrochloride has been reported to have various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in the development of oxidative stress and inflammation. TFEA hydrochloride has also been reported to reduce the expression of matrix metalloproteinases (MMPs), which are involved in the breakdown of extracellular matrix proteins. TFEA hydrochloride has been shown to induce apoptosis in cancer cells and inhibit the growth of cancer cells.

Advantages And Limitations For Lab Experiments

TFEA hydrochloride has several advantages for lab experiments. It is a stable compound and can be easily synthesized using different methods. TFEA hydrochloride has been reported to have low toxicity and can be used at relatively high concentrations in cell culture experiments. However, TFEA hydrochloride has some limitations for lab experiments. It has poor solubility in water and requires the use of organic solvents. TFEA hydrochloride is also relatively expensive compared to other compounds.

Future Directions

TFEA hydrochloride has potential applications in various fields of scientific research. Future research should focus on the development of more efficient and cost-effective synthesis methods for TFEA hydrochloride. The mechanism of action of TFEA hydrochloride should be further investigated to understand its potential applications in the treatment of various diseases. Future research should also focus on the development of TFEA hydrochloride derivatives with improved pharmacological properties.

Synthesis Methods

TFEA hydrochloride can be synthesized using different methods. One of the most common methods is the reaction of 3-amino-6-(trifluoromethyl)pyridine-2-carboxylic acid with acetic anhydride to form 2-acetamido-1-[6-(trifluoromethyl)pyridin-3-yl]ethan-1-one. This intermediate is then treated with hydrogen chloride to form TFEA hydrochloride. Other methods include the reaction of 3-amino-6-(trifluoromethyl)pyridine-2-carboxylic acid with acetyl chloride or acetic acid.

Scientific Research Applications

TFEA hydrochloride has been extensively studied for its potential applications in scientific research. It has been reported to have anti-inflammatory, anti-cancer, and anti-viral properties. TFEA hydrochloride has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases. It has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. TFEA hydrochloride has been reported to have antiviral activity against herpes simplex virus type 1 and 2.